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Compound of Interest

Compound Name:
3-(Bromoacetyl)pyridine

hydrobromide

Cat. No.: B015425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 3-
(Bromoacetyl)pyridine hydrobromide (CAS No: 17694-68-7), a key intermediate in

pharmaceutical and chemical synthesis. Understanding the solubility of this compound is

crucial for its effective use in reaction chemistry, purification, and formulation development.

Core Compound Properties
Property Value Source

Molecular Formula C₇H₆BrNO · HBr [1][2]

Molecular Weight 280.94 g/mol [1][2]

Appearance
White to off-white or light

brown crystalline powder/solid
[1][3]

Melting Point 192-197 °C [2]

Purity Typically ≥95-98% [1][4]

Quantitative Solubility Data
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Extensive literature searches did not yield specific quantitative solubility data (e.g., in g/L or

mol/L) for 3-(Bromoacetyl)pyridine hydrobromide in various organic solvents. The

information available is primarily qualitative. The hydrobromide salt form suggests a higher

polarity and potential solubility in polar solvents.

Qualitative Solubility Summary
The following table summarizes the qualitative solubility of 3-(Bromoacetyl)pyridine
hydrobromide based on available data and inferences from its use in analytical techniques.

Solvent Formula Type
Qualitative
Solubility

Inferred From

Methanol CH₃OH Polar Protic Soluble

Use as a solvent

for NMR

analysis.

Water H₂O Polar Protic Soluble

A clear solution

is formed in 10%

aqueous

solution.

Dimethyl

Sulfoxide
(CH₃)₂SO Polar Aprotic Likely Soluble

General solubility

for polar organic

salts.

N,N-

Dimethylformami

de

(CH₃)₂NCH Polar Aprotic Likely Soluble

General solubility

for polar organic

salts.

Ethanol C₂H₅OH Polar Protic Likely Soluble

Structural

similarity to

methanol.

Note: "Likely Soluble" is an inference based on the compound's salt nature and general

chemical principles, not on direct experimental evidence found in the literature.

Experimental Protocol: Determination of Solubility
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The following is a generalized experimental protocol for determining the solubility of a solid

compound like 3-(Bromoacetyl)pyridine hydrobromide in an organic solvent. This method is

based on the principle of saturation.

Objective: To determine the concentration of a saturated solution of 3-(Bromoacetyl)pyridine
hydrobromide in a given organic solvent at a specific temperature.

Materials:

3-(Bromoacetyl)pyridine hydrobromide

Selected organic solvent (e.g., Methanol)

Analytical balance

Vials with screw caps

Constant temperature shaker or water bath

Syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of 3-
(Bromoacetyl)pyridine hydrobromide to a series of vials. The exact amount should be

more than what is expected to dissolve.

Solvent Addition: Add a precise volume of the selected organic solvent to each vial.

Equilibration: Tightly cap the vials and place them in a constant temperature shaker or water

bath set to the desired temperature (e.g., 25 °C). Allow the mixtures to equilibrate for a

sufficient period (e.g., 24-48 hours) to ensure saturation is reached.
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Phase Separation: After equilibration, allow the vials to stand undisturbed at the set

temperature for a few hours to let the undissolved solid settle.

Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant

using a syringe. Immediately filter the solution through a syringe filter into a pre-weighed

volumetric flask to remove any undissolved solid.

Dilution: Dilute the filtered saturated solution with the same solvent to a concentration that

falls within the linear range of the analytical method.

Quantification: Analyze the concentration of 3-(Bromoacetyl)pyridine hydrobromide in the

diluted solution using a validated analytical method such as HPLC or UV-Vis

spectrophotometry.

Calculation: Calculate the solubility using the following formula, accounting for the dilution

factor:

Solubility (g/L) = (Concentration of diluted sample (g/L)) x (Dilution factor)

Visualizing the Experimental Workflow
The following diagram illustrates the logical steps for determining the solubility of 3-
(Bromoacetyl)pyridine hydrobromide.
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Add excess 3-(Bromoacetyl)pyridine
hydrobromide to vial

Add precise volume of organic solvent

Equilibrate at constant temperature
(e.g., 24-48h)

Allow undissolved solid to settle

Withdraw and filter supernatant

Dilute sample to known volume

Analyze concentration (HPLC/UV-Vis)

Calculate solubility

Click to download full resolution via product page

Caption: Workflow for Solubility Determination.

This guide serves as a foundational resource for professionals working with 3-
(Bromoacetyl)pyridine hydrobromide. While quantitative data is currently limited in public
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literature, the provided qualitative information and experimental protocol offer a strong basis for

its practical application and further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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